![molecular formula C15H15F2N5O3 B6474412 4-({1-[3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl]azetidin-3-yl}oxy)pyridine-2-carboxamide CAS No. 2640979-74-2](/img/structure/B6474412.png)
4-({1-[3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl]azetidin-3-yl}oxy)pyridine-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “4-({1-[3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl]azetidin-3-yl}oxy)pyridine-2-carboxamide” is a chemical compound which is used commercially as an intermediate to several fungicides . It consists of a pyrazole ring with difluoromethyl, methyl and carboxylic acid groups attached in specific positions .
Synthesis Analysis
The synthesis of this compound involves several steps. For instance, 4-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid reacted with thionyl chloride and N,N-dimethylformamide at 95 °C for 4 hours to obtain 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl chloride .Molecular Structure Analysis
The molecular structure of this compound includes a pyrazole ring with difluoromethyl, methyl and carboxylic acid groups attached in specific positions . The carbonyl oxygen atom of the compound could form hydrogen bonds towards the hydroxyl of TYR58 and TRP173 on SDH .Chemical Reactions Analysis
The compound is involved in difluoromethylation processes based on X–CF2H bond formation where X is C (sp), C (sp2), C (sp3), O, N or S .Physical And Chemical Properties Analysis
The compound has a molecular formula of C18H12F5N3O and a CAS Registry Number of 907204-31-3 . More detailed physical and chemical properties would require specific experimental data.Mechanism of Action
Target of Action
The primary target of this compound is the mitochondrial respiratory chain enzyme complex II , also known as succinate dehydrogenase (SDH) . SDH plays a crucial role in the citric acid cycle and the electron transport chain, which are essential for energy production in cells.
Mode of Action
The compound acts by inhibiting the activity of SDH . In molecular docking studies, it has been observed that the carbonyl oxygen atom of the compound could form hydrogen bonds towards the hydroxyl of TYR58 and TRP173 on SDH . This interaction disrupts the normal function of SDH, leading to the inhibition of the mitochondrial respiratory chain.
Pharmacokinetics
Similar compounds are known to be used commercially as intermediates to fungicides , suggesting that they may have suitable ADME properties for bioavailability.
Result of Action
The result of the compound’s action is the inhibition of fungal growth. By inhibiting SDH, the compound disrupts energy production within the fungal cells, leading to their death . This makes the compound effective as a fungicide.
Biochemical Analysis
Biochemical Properties
The compound plays a significant role in biochemical reactions, particularly as an inhibitor of succinate dehydrogenase (SDH), an enzyme complex in the mitochondrial respiration chain . This interaction with SDH is crucial for its fungicidal mechanism of action .
Cellular Effects
4-({1-[3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl]azetidin-3-yl}oxy)pyridine-2-carboxamide influences cell function by inhibiting SDH, which disrupts the mitochondrial respiration chain . This disruption can affect various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The compound exerts its effects at the molecular level primarily through its interaction with SDH . By inhibiting this enzyme, it disrupts the mitochondrial respiration chain, leading to changes in gene expression and cellular metabolism .
Metabolic Pathways
As an SDH inhibitor, this compound is involved in the metabolic pathway of the mitochondrial respiration chain . It interacts with SDH, potentially affecting metabolic flux or metabolite levels .
Subcellular Localization
The subcellular localization of this compound is likely to be in the mitochondria, given its role as an SDH inhibitor
Properties
IUPAC Name |
4-[1-[3-(difluoromethyl)-1-methylpyrazole-4-carbonyl]azetidin-3-yl]oxypyridine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15F2N5O3/c1-21-7-10(12(20-21)13(16)17)15(24)22-5-9(6-22)25-8-2-3-19-11(4-8)14(18)23/h2-4,7,9,13H,5-6H2,1H3,(H2,18,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JVPWAZKBKWPIBR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)C(F)F)C(=O)N2CC(C2)OC3=CC(=NC=C3)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15F2N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.